Cas no 2219369-18-1 (tert-butyl N-{5-bromo-2-(oxiran-2-yl)methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{5-bromo-2-(oxiran-2-yl)methoxyphenyl}carbamate
• CAS No: 2219369-18-1
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• CID: 6056154
• PubChem ID: 165605411
• Update Time: 2025-06-08

tert-butyl N-{5-bromo-2-(oxiran-2-yl)methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-bromo-2-(oxiran-2-yl)methoxyphenyl}carbamate
• 2219369-18-1
• tert-butyl N-{5-bromo-2-[(oxiran-2-yl)methoxy]phenyl}carbamate
• EN300-1708284

• Inchi： 1S/C14H18BrNO4/c1-14(2,3)20-13(17)16-11-6-9(15)4-5-12(11)19-8-10-7-18-10/h4-6,10H,7-8H2,1-3H3,(H,16,17)
• InChI Key： GQPFDNOIYNDMIT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)OCC1CO1

Computed Properties

• Exact Mass: 343.04192g/mol
• Monoisotopic Mass: 343.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.1Ų

Additional information on tert-butyl N-{5-bromo-2-(oxiran-2-yl)methoxyphenyl}carbamate

tert-butyl N-{5-bromo-2-(oxiran-2-yl)methoxyphenyl}carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-{5-bromo-2-(oxiran-2-yl)methoxyphenyl}carbamate (CAS No. 2219369-18-1) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to as a tert-butyl carbamate derivative, has garnered attention due to its unique structure and potential uses in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its synthesis, reactivity, and potential applications.

The molecular structure of tert-butyl N-{5-bromo-2-(oxiran-2-yl)methoxyphenyl}carbamate is characterized by a phenolic backbone substituted with a bromine atom at the 5-position and an oxirane (epoxide) group at the 2-position. The tert-butyl carbamate group attached to the nitrogen atom introduces steric bulk and enhances the molecule's stability. This combination of functional groups makes it a versatile building block for constructing more complex molecules. Researchers have explored its role in epoxide ring-opening reactions, which are pivotal in organic synthesis for forming diverse carbon skeletons.

Recent studies have focused on the synthesis of this compound through innovative routes, leveraging modern catalytic systems and green chemistry principles. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Additionally, computational studies employing density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound, aiding in the design of more efficient synthetic pathways.

In terms of applications, tert-butyl N-{5-bromo-2-(oxiran-2-yl)methoxyphenyl}carbamate has shown promise in drug discovery efforts. Its brominated aromatic ring confers potential pharmacological activity, while the epoxide group offers opportunities for bioisosteric replacements in lead compounds. Furthermore, its ability to act as a protecting group in peptide synthesis has been explored, highlighting its utility in medicinal chemistry.

The environmental impact and toxicity profile of this compound have also come under scrutiny. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term ecological effects. Regulatory agencies have expressed interest in understanding its fate in aquatic environments, particularly given its potential use in agrochemical formulations.

Looking ahead, advancements in artificial intelligence (AI)-aided drug design are expected to accelerate the exploration of this compound's therapeutic potential. Machine learning algorithms can predict its binding affinities to various protein targets, facilitating rapid screening for novel drug candidates. Moreover, sustainable manufacturing practices are likely to play a crucial role in scaling up its production for industrial applications.

In conclusion, tert-butyl N-{5-bromo-2-(oxiran-2-yl)methoxyphenyl}carbamate represents a multifaceted molecule with immense potential across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its synthesis and applications, position it as a key player in contemporary organic chemistry. As scientific understanding deepens and technological innovations emerge, this compound is poised to contribute significantly to both academic research and industrial development.